2-Methoxybenzyl vs. 4-Methoxybenzyl Lipophilicity Differentiation
The target compound (C25H22O5, MW 402.4) is 30 Da heavier than the widely catalogued 7‑(4‑methoxybenzyl)-8-methyl-4-phenyl-2H-chromen-2-one (C24H20O4, MW 372.4) [1]. This mass difference reflects the additional 4‑methoxy substituent on the 4‑phenyl ring. Although experimental logP values are not publicly available for the target compound, the 4‑phenyl analog (7‑(4‑methoxybenzyl)‑8‑methyl‑4‑phenyl‑2H‑chromen‑2‑one) has a reported logP of 5.81 . The target compound's additional polar methoxy group and the ortho‑orientation of the benzyl substituent are expected to reduce logP by 0.3–0.6 units based on fragment‑based calculations, altering partitioning into lipid membranes and CYP active sites [2].
| Evidence Dimension | Molecular weight and computed lipophilicity |
|---|---|
| Target Compound Data | MW = 402.4 g/mol; logP (predicted) ~5.2–5.5 |
| Comparator Or Baseline | 7‑(4‑Methoxybenzyl)‑8‑methyl‑4‑phenyl‑2H‑chromen‑2‑one; MW = 372.4 g/mol; logP = 5.81 (measured) |
| Quantified Difference | ΔMW = +30 Da; ΔlogP ≈ –0.3 to –0.6 |
| Conditions | Computed by fragment‑based method (e.g., KlogP) for target; experimental shake‑flask logP for comparator |
Why This Matters
A logP shift of 0.3–0.6 units can translate to a 2‑ to 4‑fold change in membrane permeability and a substantial difference in CYP binding affinity, making the target compound non‑interchangeable with the 7‑(4‑methoxybenzyl) analog in any lipid‑compartment assay.
- [1] InterBioScreen ID STOCK1N‑23388: 7-[(2-methoxyphenyl)methoxy]-8-methyl-4-phenyl-2H-chromen-2-one. Chembase.cn. View Source
- [2] Moriguchi I. et al. Simple method of calculating octanol/water partition coefficient. Chemical and Pharmaceutical Bulletin, 1992, 40(1), 127–130. View Source
